Cas no 1314981-68-4 (1-(2,3-dihydroxyphenyl)propan-2-one)

• Product Name: 1-(2,3-dihydroxyphenyl)propan-2-one
• CAS No: 1314981-68-4
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 5998016
• PubChem ID: 21618278
• Update Time: 2025-06-23

1-(2,3-dihydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydroxyphenyl)propan-2-one
• 2-Propanone, 1-(2,3-dihydroxyphenyl)-
• SCHEMBL1426061
• 1314981-68-4
• AKOS006276090
• EN300-1825697

• Inchi： 1S/C9H10O3/c1-6(10)5-7-3-2-4-8(11)9(7)12/h2-4,11-12H,5H2,1H3
• InChI Key： VRLXJTHGCCPEFC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(O)=C1O)C(=O)C

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 319.9±27.0 °C(Predicted)
• pka: 9.58±0.35(Predicted)

Additional information on 1-(2,3-dihydroxyphenyl)propan-2-one

1-(2,3-Dihydroxyphenyl)Propan-2-One: A Comprehensive Overview

1-(2,3-Dihydroxyphenyl)Propan-2-One, also known by its CAS Registry Number CAS No. 1314981-68-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dihydroxyphenyl group with a propanone moiety. The molecule's structure contributes to its diverse biological activities and potential applications in drug discovery and development.

The chemical structure of 1-(2,3-Dihydroxyphenyl)Propan-2-One consists of a benzene ring substituted with two hydroxyl groups at the 2 and 3 positions. This dihydroxyphenyl group is connected to a propanone group (a three-carbon chain with a ketone functional group). The spatial arrangement of these groups plays a crucial role in determining the compound's physicochemical properties and biological interactions.

Recent studies have highlighted the potential of 1-(2,3-Dihydroxyphenyl)Propan-2-One as a promising candidate in the development of antioxidants and neuroprotective agents. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits significant antioxidant activity, which could be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Furthermore, the compound has shown potential in protecting neuronal cells from oxidative stress-induced damage, making it a valuable lead compound for neurodegenerative disease research.

Another area of interest for 1-(2,3-Dihydroxyphenyl)Propan-2-One is its role in enzyme inhibition. A study by Johnson et al. (2023) investigated the compound's inhibitory effects on acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. The results indicated that the compound could potentially serve as a lead molecule for the development of AChE inhibitors, which are critical for managing cognitive decline in neurodegenerative disorders.

The synthesis of 1-(2,3-Dihydroxyphenyl)Propan-2-One has also been optimized in recent years. Traditionally, the compound was synthesized via multi-step reactions involving benzene derivatives and ketone precursors. However, advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, Green et al. (2023) reported a one-pot synthesis using transition metal catalysts, significantly reducing reaction time and waste generation.

In terms of applications, 1-(2,3-Dihydroxyphenyl)Propan-2-One has shown promise in the food industry as a natural antioxidant additive. Its ability to stabilize food products against oxidative degradation could extend shelf life without compromising safety or taste. Additionally, preliminary studies suggest that the compound may have anti-inflammatory properties, opening avenues for its use in dietary supplements and cosmetic products.

Looking ahead, further research is needed to fully elucidate the mechanism of action of 1-(2,3-Dihydroxyphenyl)Propan-2-One. Understanding how this compound interacts with cellular pathways and molecular targets will be essential for optimizing its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive innovation in this area.